Cas no 96429-66-2 (9-((2,3-dihydroxy-1-propoxy)methyl)guanine)

• Product Name: 9-((2,3-dihydroxy-1-propoxy)methyl)guanine
• CAS No: 96429-66-2
• MF: C₉H₁₃N₅O₄
• MW: 255.230621099472
• CID: 806722
• PubChem ID: 135446919
• Update Time: 2025-04-19

9-((2,3-dihydroxy-1-propoxy)methyl)guanine Chemical and Physical Properties

Names and Identifiers

• 9-((2,3-dihydroxy-1-propoxy)methyl)guanine
• 3-((2-AMINO-6-HYDROXY-9H-PURIN-9-YL)METHOXY)-1,2-PROPANEDIOL
• UNII-NNJ00018WY
• 2-AMINO-9-((2,3-DIHYDROXYPROPOXY)METHYL)-1,9-DIHYDRO-6H-PURIN-6-ONE
• 6H-PURIN-6-ONE, 2-AMINO-9-((2,3-DIHYDROXYPROPOXY)METHYL)-1,9-DIHYDRO-
• SCHEMBL7760398
• DTXSID80914515
• 2-Amino-9-(((2RS)-2,3-dihydroxypropoxy)methyl)-1,9-dihydro-6H-purin-6-one
• CHEMBL169549
• GANCICLOVIR IMPURITY E [EP IMPURITY]
• 2-Amino-9-(2,3-dihydroxy-propoxymethyl)-1,9-dihydro-purin-6-one
• 86357-09-7
• 96429-66-2
• Iso Ganciclovir
• (+/-)-2-AMINO-9-((2,3-DIHYDROXYPROPOXY)METHYL)-1,9-DIHYDRO-6H-PURIN-6-ONE
• FT-0670461
• 3-[(6-Hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl)methoxy]propane-1,2-diol
• 2-Amino-9-((2,3-dihydroxypropoxy)methyl)-1H-purin-6(9H)-one
• 9-(2,3-dihydroxy-1-propoxymethyl)guanine
• Isoganciclovir
• Q27284968
• Ganciclovir Specified Impurity E [EP]
• 2-amino-9-(2,3-dihydroxypropoxymethyl)-1H-purin-6-one
• 2-amino-9-((2,3-dihydroxypropoxy)methyl)-3H-purin-6(9H)-one? (Ganciclovir Impurity pound(c)
• CS-0163969
• (RS)-2-AMINO-9-(2,3-DIHYDROXY-PROPOXYMETHYL)-1,9-DIHYDRO-PURIN-6-ONE
• NNJ00018WY
• (+/-)-iNDG
• iso-Ganciclovir
• YMJRISBBXAOKCD-UHFFFAOYSA-N

• Inchi： 1S/C9H13N5O4/c10-9-12-7-6(8(17)13-9)11-3-14(7)4-18-2-5(16)1-15/h3,5,15-16H,1-2,4H2,(H3,10,12,13,17)
• InChI Key： YMJRISBBXAOKCD-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 255.097
• Monoisotopic Mass: 255.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.2
• Topological Polar Surface Area: 135A^2

Experimental Properties

• Density: 1.81
• Boiling Point: 689.6°Cat760mmHg
• Flash Point: 370.8°C
• Refractive Index: 1.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones